Cas no 1643979-48-9 (tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a stereochemically defined amino group and a phenyl substituent at the 4-position. The tert-butoxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage while allowing selective deprotection for further functionalization. Its rigid pyrrolidine scaffold and stereocenters make it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds. The compound’s high enantiopurity and well-defined configuration ensure reproducibility in synthetic applications. Its solubility in common organic solvents further simplifies its use in multistep reactions. This building block is particularly useful in peptidomimetics and small-molecule drug discovery.
tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate structure
1643979-48-9 structure
Product Name:tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate
CAS No:1643979-48-9
MF:C15H22N2O2
MW:262.347383975983
MDL:MFCD03701250
CID:4612443
PubChem ID:17749745
Update Time:2025-06-13

tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-amino-4-phenylpyrrolidine-1-carboxylate
    • 3-AMINO-4-PHENYLPYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • Trans (+/-)-3-Amino-4-phenylpyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate
    • 1-Boc-3-amino-4-phenylpyrrolidine
    • UEGLRNLEEDBVTH-UHFFFAOYSA-N
    • 7762AH
    • MB02927
    • tert-butyl 3-amino-4-phenylpyrrol
    • AR1388
    • EN300-216617
    • TRANS (+/-) 3-AMINO-4-PHENYLPYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • trans-tert-butyl 3-amino-4-phenylpyrrolidine-1-carboxylate
    • MFCD03002045
    • t-Butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate
    • tert-butyl(3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate
    • UEGLRNLEEDBVTH-QWHCGFSZSA-N
    • D72184
    • (3s,4r)-3-amino-4-phenyl-pyrrolidine-1-carboxylic acid t-butyl ester
    • SCHEMBL15730035
    • AKOS015954968
    • EN300-1386991
    • AS-45107
    • CS-WAA0223
    • rac-tert-butyl (3R,4S)-3-amino-4-phenylpyrrolidine-1-carboxylate
    • tert-butyl -3-amino-4-phenylpyrrolidine-1-carboxylate
    • 1643979-48-9
    • N-BOC-3-AMINO-4-PHENYLPYRROLIDINE
    • MFCD09755983
    • EN300-313777
    • TRANS (+/-) 3-AMINO-4-PHENYLPYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 1015070-53-7
    • DTXSID80589964
    • TRANS-3-AMINO-4-PHENYLPYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • MDL: MFCD03701250
    • Inchi: 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-9-12(13(16)10-17)11-7-5-4-6-8-11/h4-8,12-13H,9-10,16H2,1-3H3
    • InChI Key: UEGLRNLEEDBVTH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C(C2C=CC=CC=2)C1)N)=O

Computed Properties

  • Exact Mass: 262.168127949g/mol
  • Monoisotopic Mass: 262.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 1.8

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Additional information on tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate (CAS No. 1643979-48-9)

The compound tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate (CAS No. 1643979-48-9) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry, characterized by the (3S,4R) configuration, makes it a valuable building block for the development of bioactive molecules. The presence of both amino and phenyl functional groups enhances its versatility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral intermediates like tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate has surged due to the growing emphasis on enantioselective synthesis in drug discovery. Researchers are increasingly focusing on stereospecific reactions to improve the efficacy and safety profiles of therapeutic agents. This compound’s Boc-protected amine group further facilitates its use in peptide coupling reactions, a hot topic in the development of targeted therapies and bioconjugates.

The synthesis of tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate often involves asymmetric hydrogenation or resolution techniques, which align with the industry’s shift toward green chemistry and sustainable practices. Its high purity and optical activity are critical for applications in catalysis and drug formulation, areas frequently searched by professionals in the field. Additionally, its stability under standard storage conditions makes it a reliable choice for long-term research projects.

From an SEO perspective, keywords such as “chiral pyrrolidine synthesis”, “Boc-protected amino pyrrolidine”, and “CAS 1643979-48-9 applications” are highly relevant to this compound. These terms reflect common queries from chemists and pharmaceutical developers seeking specialized intermediates. The compound’s role in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies further underscores its importance in modern drug discovery pipelines.

In summary, tert-butyl (3S,4R)-3-amino-4-phenylpyrrolidine-1-carboxylate (CAS No. 1643979-48-9) is a pivotal chiral scaffold with broad utility in pharmaceutical and synthetic chemistry. Its alignment with trends like enantioselective catalysis and sustainable synthesis ensures its continued relevance in cutting-edge research. For researchers exploring high-value intermediates or custom synthesis solutions, this compound offers a robust foundation for innovation.

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